Cas no 313270-56-3 (1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(3,5-dimethylphenyl)-)

• Product Name: 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(3,5-dimethylphenyl)-
• CAS No: 313270-56-3
• MF: C₁₈H₂₉NO₄
• MW: 323.427165746689
• CID: 1446822
• Update Time: 2024-08-24

1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(3,5-dimethylphenyl)-
• N-(3,5-dimethylphenyl)-1-aza-15-crown-5

• Inchi： 1S/C18H29NO4/c1-16-13-17(2)15-18(14-16)19-3-5-20-7-9-22-11-12-23-10-8-21-6-4-19/h13-15H,3-12H2,1-2H3
• InChI Key： IELGKXKSXZDOLM-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC(C)=CC(C)=C2)CCOCCOCCOCC1

Computed Properties

• Exact Mass: 323.20977

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 499.7±45.0 °C(Predicted)
• PSA: 40.16
• pka: 5.46±0.40(Predicted)